2-Chloro-3-propylquinoxaline

• Molecular Formula: C11H11ClN2
• Molecular Weight: 206.67 g/mol
• IUPAC Name: 2-chloro-3-propylquinoxaline
• InChI: InChI=1S/C11H11ClN2/c1-2-5-10-11(12)14-9-7-4-3-6-8(9)13-10/h3-4,6-7H,2,5H2,1H3
• InChI Key: ALUNCYJXRIEIQJ-UHFFFAOYSA-N
• SMILES: CCCC1=NC2=CC=CC=C2N=C1Cl

Description

2-Chloro-3-propylquinoxaline (CPQ) is a quinoxaline derivative that has been widely used in scientific research for its ability to selectively block the activity of certain glutamate receptors in the brain. CPQ has been studied extensively for its potential applications in the treatment of various neurological disorders, including epilepsy, schizophrenia, and Alzheimer's disease.

Mechanism of Action

2-Chloro-3-propylquinoxaline works by selectively blocking the activity of certain glutamate receptors in the brain. Glutamate is a neurotransmitter that is involved in many important functions, including learning and memory. When glutamate binds to its receptors, it can cause the neurons to become overexcited, leading to cell death. By blocking the activity of certain glutamate receptors, 2-Chloro-3-propylquinoxaline can help to prevent this overexcitation and protect the neurons from damage.
Biochemical and Physiological Effects:
2-Chloro-3-propylquinoxaline has been shown to have a number of biochemical and physiological effects in the brain. In addition to blocking the activity of certain glutamate receptors, 2-Chloro-3-propylquinoxaline has been shown to increase the release of dopamine, a neurotransmitter that is involved in reward and motivation. 2-Chloro-3-propylquinoxaline has also been shown to increase the activity of certain enzymes that are involved in the breakdown of neurotransmitters, including acetylcholine and serotonin.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Chloro-3-propylquinoxaline in lab experiments is its ability to selectively block the activity of certain glutamate receptors, allowing researchers to study the role of these receptors in various neurological disorders. However, 2-Chloro-3-propylquinoxaline also has some limitations, including its potential to interact with other receptors and its potential to cause side effects in high doses.

Future Directions

There are many potential future directions for research on 2-Chloro-3-propylquinoxaline and its applications in the treatment of neurological disorders. Some possible areas of focus include the development of more selective glutamate receptor blockers, the investigation of the role of glutamate receptors in other neurological disorders, and the development of new therapies based on 2-Chloro-3-propylquinoxaline and other glutamate receptor blockers. Additionally, further research is needed to better understand the potential side effects and limitations of using 2-Chloro-3-propylquinoxaline in the treatment of neurological disorders.

Synthesis Methods

2-Chloro-3-propylquinoxaline can be synthesized using a variety of methods, including the reaction of quinoxaline with propylmagnesium bromide, and the reaction of 2-chloro-3-nitroquinoxaline with propylamine. The resulting compound can be purified using various chromatographic techniques.

Scientific Research Applications

2-Chloro-3-propylquinoxaline has been used extensively in scientific research to investigate the role of glutamate receptors in various neurological disorders. 2-Chloro-3-propylquinoxaline has been shown to selectively block the activity of certain glutamate receptors, including the NMDA receptor, which is involved in learning and memory. 2-Chloro-3-propylquinoxaline has also been used to study the role of glutamate receptors in epilepsy, schizophrenia, and Alzheimer's disease.